Cas no 1204295-87-3 (2-Bromo-4-(difluoromethyl)pyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)pyridine
• CAS No: 1204295-87-3
• MF: C₆H₄BrF₂N
• MW: 208.003467559814
• MDL: MFCD14525493
• CID: 1077494
• PubChem ID: 45790950
• Update Time: 2025-07-18

2-Bromo-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)pyridine
• SCHEMBL14636853
• DA-14468
• TQU0465
• MS-20198
• D75131
• CS-0091410
• AKOS005257823
• STL555108
• 2-Bromo-4-(difluoromethyl)pyridine, 97%
• MFCD14525493
• EN300-2305698
• 1204295-87-3
• BBL101312
• DTXSID30672355

• MDL： MFCD14525493
• Inchi： 1S/C6H4BrF2N/c7-5-3-4(6(8)9)1-2-10-5/h1-3,6H
• InChI Key： IAFLELWFIHZCGT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)C(F)F

Computed Properties

• Exact Mass: 206.94952g/mol
• Monoisotopic Mass: 206.94952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.657 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:217.4°F
  Degrees Celsius:103°C
  
• Refractive Index: n20/D 1.520

2-Bromo-4-(difluoromethyl)pyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Bromo-4-(difluoromethyl)pyridine

Introduction to 2-Bromo-4-(difluoromethyl)pyridine (CAS No: 1204295-87-3)

2-Bromo-4-(difluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1204295-87-3, is a significant intermediate in modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, featuring a bromine substituent at the 2-position and a difluoromethyl group at the 4-position of a pyridine core, exhibits unique electronic and steric properties that make it valuable for constructing complex molecular frameworks.

The pyridine ring, a six-membered heterocyclic aromatic structure containing nitrogen, serves as a privileged scaffold in medicinal chemistry due to its ability to mimic biological functionalities and interact with biological targets. The introduction of bromine at the 2-position enhances reactivity, allowing for further functionalization via cross-coupling reactions such as Suzuki, Stille, or Buchwald-Hartwig couplings. Concurrently, the difluoromethyl group introduces electron-withdrawing effects and metabolic stability, which are highly desirable in drug design to improve pharmacokinetic profiles.

Recent advancements in synthetic methodologies have highlighted the utility of 2-Bromo-4-(difluoromethyl)pyridine in the development of novel therapeutic agents. For instance, studies have demonstrated its role in synthesizing kinase inhibitors, where the pyridine core interacts with ATP-binding pockets, while the bromine and difluoromethyl groups fine-tune binding affinity and selectivity. One notable example is its application in creating small-molecule modulators of Janus kinases (JAKs), which play a crucial role in inflammatory pathways and are implicated in autoimmune diseases.

In addition to pharmaceutical applications, this compound has found relevance in agrochemical research. The structural motif of 2-Bromo-4-(difluoromethyl)pyridine is frequently incorporated into herbicides and fungicides due to its ability to disrupt essential enzymatic pathways in pests while maintaining environmental safety. Researchers have leveraged its reactivity to develop next-generation crop protection agents with improved efficacy and reduced toxicity profiles.

The synthesis of 2-Bromo-4-(difluoromethyl)pyridine typically involves multi-step processes starting from commercially available pyridine derivatives. A common route includes halogenation followed by selective fluorination, where precise control over reaction conditions ensures high yield and purity. Advances in catalytic systems, such as transition-metal-catalyzed cross-coupling reactions, have further streamlined its production, making it more accessible for industrial-scale applications.

From a computational chemistry perspective, the electronic properties of 2-Bromo-4-(difluoromethyl)pyridine have been extensively studied to optimize drug-like properties. Molecular modeling techniques predict favorable interactions between this compound and biological targets, guiding medicinal chemists in designing analogs with enhanced binding affinities. The presence of both bromine and difluoromethyl substituents allows for fine-tuning of hydrogen bonding networks and hydrophobic interactions, critical for receptor binding.

The growing interest in fluorinated compounds stems from their profound impact on molecular behavior. The difluoromethyl group, in particular, has been shown to increase metabolic stability by resisting oxidative degradation and enhancing lipophilicity. This attribute is especially valuable in drugs that require prolonged circulation times or resistance to enzymatic breakdown. Consequently, derivatives of 2-Bromo-4-(difluoromethyl)pyridine are being explored as candidates for treating chronic diseases where sustained activity is paramount.

In conclusion, 2-Bromo-4-(difluoromethyl)pyridine (CAS No: 1204295-87-3) represents a versatile building block with broad applications across multiple industries. Its unique structural features enable the synthesis of high-value compounds in pharmaceuticals and agrochemicals, driven by ongoing research into novel therapeutic interventions. As synthetic methodologies continue to evolve, this compound will likely remain at the forefront of molecular innovation, contributing to advancements that address global health and agricultural challenges.